N-[8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide

• IUPAC Name: N-[8-methyl-3-(3-methylphenyl)-4-oxochromen-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C22H17NO4/c1-13-6-3-8-15(12-13)18-19(24)16-9-4-7-14(2)20(16)27-22(18)23-21(25)17-10-5-11-26-17/h3-12H,1-2H3,(H,23,25)
• InChI Key: QWFISULCYLBHQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(OC3=C(C=CC=C3C2=O)C)NC(=O)C4=CC=CO4
• Molecular Formula: C22H17NO4
• Molecular Weight: 359.4 g/mol

Description

N-[8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-yl]furan-2-carboxamide, often referred to as M3MPC, is an important and widely studied compound in the field of medicinal chemistry. It is a heterocyclic compound with a unique structure that has been used in a variety of scientific research applications.

Mechanism of Action

M3MPC acts as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood, appetite, and sleep. It binds to the receptor, activating it and causing downstream effects in the cell. This can lead to changes in behavior and physiology, depending on the type of receptor and the downstream pathways it activates.
Biochemical and Physiological Effects
M3MPC has been shown to have a variety of biochemical and physiological effects. It has been found to modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been found to have an anxiolytic effect, as well as an anticonvulsant effect. Additionally, it has been found to have a neuroprotective effect, as well as an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

M3MPC is a relatively stable compound and can be stored at room temperature for long periods of time. This makes it suitable for use in laboratory experiments. However, it is a relatively expensive compound and can be difficult to obtain in large quantities. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects in a specific experimental context.

Future Directions

Future research into M3MPC could focus on further elucidating its mechanism of action, as well as its potential therapeutic applications. Additionally, further research could focus on developing more cost-effective synthesis methods and exploring potential drug-drug interactions. Finally, further research could explore the potential for using M3MPC as a drug delivery system, as well as its potential use in the treatment of neurological disorders.

Synthesis Methods

M3MPC can be synthesized using a variety of methods, including a reaction between 8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-yl)furan-2-carboxylic acid and a suitable amine. The reaction is typically carried out in a solvent such as dichloromethane and is catalyzed by a base such as sodium hydroxide or potassium carbonate. The product is then purified by recrystallization or chromatography.

Scientific Research Applications

M3MPC has been used in a variety of scientific research applications, including drug discovery, pharmacology, and biochemistry. It has been used as a substrate in enzyme assays and as a ligand in receptor binding studies. It has also been used to study the structure and function of proteins and other biological molecules.